Cas no 151369-36-7 (3,6-diethoxy-2-methyl-2,5-dihydropyrazine)

• Product Name: 3,6-diethoxy-2-methyl-2,5-dihydropyrazine
• CAS No: 151369-36-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 99560
• PubChem ID: 45099912
• Update Time: 2025-06-08

3,6-diethoxy-2-methyl-2,5-dihydropyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine,3,6-diethoxy-2,5-dihydro-2-methyl-
• 3,6-DIETHOXY-2-METHYL-2,5-DIHYDROPYRAZINE
• TRIMETHYLNAPHTHALEN-1-YLETHYNYLSILANE
• Pyrazine, 3,6-diethoxy-2,5-dihydro-2-methyl- (9CI)
• 151369-36-7
• EN300-1275702
• DTXSID60668201
• 3,6-diethoxy-2-methyl-2,5-dihydropyrazine

• Inchi： 1S/C9H16N2O2/c1-4-12-8-6-10-9(13-5-2)7(3)11-8/h7H,4-6H2,1-3H3
• InChI Key： MDUTVABPKZOLDL-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C)N=C(CN=1)OCC

Computed Properties

• Exact Mass: 184.12128
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters Imidolactones

Additional information on 3,6-diethoxy-2-methyl-2,5-dihydropyrazine

Professional Introduction to 3,6-diethoxy-2-methyl-2,5-dihydropyrazine (CAS No. 151369-36-7)

3,6-diethoxy-2-methyl-2,5-dihydropyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 151369-36-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine derivative class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The structural features of 3,6-diethoxy-2-methyl-2,5-dihydropyrazine, including its ethoxy and methyl substituents, contribute to its unique chemical properties and potential biological activities. Its synthesis and applications have been extensively studied, particularly in the development of novel therapeutic agents.

The chemical structure of 3,6-diethoxy-2-methyl-2,5-dihydropyrazine consists of a central pyrazine ring substituted with two ethoxy groups at the 3rd and 6th positions and a methyl group at the 2nd position. This arrangement imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery. The presence of electron-withdrawing ethoxy groups and an electron-donating methyl group creates a balance that can influence the compound's reactivity and interaction with biological targets.

In recent years, 3,6-diethoxy-2-methyl-2,5-dihydropyrazine has been explored for its potential pharmacological effects. Research has indicated that pyrazine derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications in 3,6-diethoxy-2-methyl-2,5-dihydropyrazine may enhance its efficacy against certain diseases by modulating specific biological pathways. For instance, studies have suggested that this compound may interfere with key enzymatic processes involved in cancer cell proliferation and survival.

One of the most promising areas of research involving 3,6-diethoxy-2-methyl-2,5-dihydropyrazine is its role as a precursor in the synthesis of more complex pharmacophores. Medicinal chemists have leveraged its structural framework to develop novel molecules with improved pharmacokinetic profiles and target specificity. The compound's versatility allows for further functionalization at various positions on the pyrazine ring, enabling the creation of derivatives with tailored biological activities.

The synthesis of 3,6-diethoxy-2-methyl-2,5-dihydropyrazine typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as etherification and alkylation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for both research and industrial applications.

From a computational chemistry perspective, 3,6-diethoxy-2-methyl-2,5-dihydropyrazine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the compound binds to enzymes and receptors at the molecular level. By predicting binding affinities and identifying key interaction sites, researchers can optimize the structure of 3,6-diethoxy-2-methyl-2,5-dihydropyrazine or its derivatives to enhance their therapeutic potential.

The pharmacokinetic behavior of 3,6-diethoxy-2-methyl-2,5-dihydropyrazine is another critical aspect that has been investigated. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability for clinical development. Understanding these parameters is essential for determining optimal dosing regimens and predicting potential side effects. Preliminary data suggest that 3,6-diethoxy-2-methyl-2,5-dihydropyrazine exhibits favorable pharmacokinetic characteristics in preclinical models.

In conclusion,3,6-diethoxy, 0,methyl, 0,5,-dihydropyrazine (CAS No. 151369--36--7) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its exploration as a lead molecule or precursor for drug development underscores its importance in advancing therapeutic strategies across various disease areas. As research continues to uncover new applications for this compound, it is likely to remain a focal point in medicinal chemistry investigations.